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Compound of Interest

Compound Name: 4-Aminopteroylaspartic acid

Cat. No.: B1665978

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 4-aminopteroylaspartic acid, a
compound closely related to the well-known folate antagonist, aminopterin. Due to the scarcity
of information on the aspartic acid conjugate, this document will focus on its near structural and
functional analog, 4-aminopteroyl-L-glutamic acid, commonly known as aminopterin.
Aminopterin is a potent inhibitor of dihydrofolate reductase (DHFR), a critical enzyme in the
folate metabolic pathway, and has been a cornerstone in the development of chemotherapy.
This guide will delve into its chemical identity, mechanism of action, quantitative data on its
biological activity, and detailed experimental protocols relevant to its study.

Chemical Identification and Properties

While the specific CAS number and IUPAC name for 4-Aminopteroylaspartic acid are not
readily available in public databases, we present the details for the closely related and
extensively studied compound, aminopterin.
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Identifier

Value

Common Name

Aminopterin

4-Aminofolic acid, 4-Amino-PGA, 4-

Synonyms ) ) )
Aminopteroyl-L-glutamic acid

CAS Number 54-62-6
(2S)-2-[[4-[[(2,4-diaminopteridin-6-

IUPAC Name yl)methylJamino]benzoyllamino]pentanedioic
acid

Molecular Formula C19H20NsOs

Molecular Weight 440.41 g/mol

Mechanism of Action

Aminopterin exerts its biological effects through the potent and competitive inhibition of
dihydrofolate reductase (DHFR).[1][2] DHFR is a key enzyme in the folate pathway, responsible
for the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF is an essential cofactor

for the synthesis of purines, thymidylate, and certain amino acids, which are the building blocks

of DNA, RNA, and proteins.[1] By blocking DHFR, aminopterin leads to a depletion of the

intracellular THF pool, which in turn inhibits cellular proliferation, particularly in rapidly dividing

cells such as cancer cells.

Signaling Pathway of Dihydrofolate Reductase Inhibition

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Dhfr_IN_4_In_Vitro_Assay.pdf
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN00512.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Dhfr_IN_4_In_Vitro_Assay.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Folate Metabolism

(Dihydrofolate (DHF))
l
:Inhibition
|
1
l

NADPH -> NADP+
G’etrahydrofolate (THF)
Cofactor Cofactor Cofactor

Nucleotide & Amino Acid|Synthesis

(Purine Synthesis l § H(Amino Acid Synthesis)

Cellular Processes

dUMP -> dTMP

y

(Protein Synthesis)

RNA Synthesis DNA Synthesis

Cell Proliferation

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

Cell-Based Assays

Cell Culture
(Leukemia Cell Lines)

Gompound Treatmeng

In Vitro Characterization

DHFR Inhibition Assay) ((eytgotogg:gyAAszsa?)/)

Determine IC50

E’recllnlcaI/CIlnlcal Studies

Clinical Trials
AT LUele (e ((e.g., Refractory Leukemia))

Pharmacokinetic Studies Efficacy & Toxicity Assessment

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1665978?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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